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Compound of Interest

Compound Name: 2-Pentanol

Cat. No.: B3026449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
Pentanol (C₅H₁₂O), a secondary alcohol with applications as a solvent and intermediate in

chemical synthesis. The information presented herein is intended to be a valuable resource for

researchers, scientists, and professionals in drug development and related fields who require

accurate and detailed thermodynamic data. This document summarizes key quantitative data in

structured tables, outlines detailed experimental protocols for the determination of these

properties, and provides visualizations of experimental workflows and conceptual relationships.

Core Thermodynamic Properties
2-Pentanol, also known as sec-amyl alcohol, is a chiral compound existing as (R)-(-)-2-
pentanol and (S)-(+)-2-pentanol. The data presented in this guide pertains to the racemic

mixture unless otherwise specified.

General and Physical Properties
A summary of the fundamental physical and general properties of 2-Pentanol is provided in

Table 1. These properties are crucial for handling, storage, and initial process design.

Table 1: General and Physical Properties of 2-Pentanol
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Property Value Units Reference(s)

Molecular Formula C₅H₁₂O - [1]

Molar Mass 88.150 g·mol⁻¹ [1]

Appearance Colorless liquid - [1]

Melting Point -73 °C [1]

Boiling Point 119.3 °C [1]

Flash Point 34 °C [1]

Autoignition

Temperature
330 °C [2]

Solubility in Water 45 g/L [1]

Density (at 25 °C) 0.812 g/cm³ [1]

Refractive Index (at

20 °C)
1.406 - [3]

Thermochemical Properties
The thermochemical properties of 2-Pentanol, which are essential for understanding its energy

content and reaction thermodynamics, are detailed in Table 2.

Table 2: Thermochemical Properties of 2-Pentanol
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Property Value Units State Reference(s)

Standard

Enthalpy of

Formation

(ΔfH⦵₂₉₈)

-365.2 kJ·mol⁻¹ Liquid [1][4]

Standard

Enthalpy of

Formation

(ΔfH⦵₂₉₈)

-311.0 kJ·mol⁻¹ Gas [1]

Standard

Enthalpy of

Combustion

(ΔcH°liquid)

-3315.4 ± 0.67 kJ·mol⁻¹ Liquid [4]

Heat Capacity

(C)
2.716 J·g⁻¹·K⁻¹ Liquid [1]

Molar Entropy

(S°gas)
392.0 ± 0.9 J·mol⁻¹·K⁻¹ Gas [5]

Temperature-Dependent Properties
The thermodynamic properties of 2-Pentanol often vary with temperature. Table 3 presents

data on vapor pressure and enthalpy of vaporization at different temperatures.

Table 3: Vapor Pressure and Enthalpy of Vaporization of 2-Pentanol at Various Temperatures
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Temperature (°C)
Vapor Pressure
(kPa)

Enthalpy of
Vaporization
(kJ·mol⁻¹)

Reference(s)

25 0.804 - [1]

40 - 52.7 ± 0.2 [6]

55 - 50.9 ± 0.2 [6]

70 - 49.0 ± 0.2 [6]

85 - 46.9 ± 0.1 [6]

95 - 45.4 ± 0.1 [6]

The relationship between vapor pressure and temperature can be described by the Antoine

equation: log₁₀(P) = A − (B / (T + C)), where P is the vapor pressure in bar and T is the

temperature in Kelvin. For 2-Pentanol, in the temperature range of 298.12 to 383.34 K, the

Antoine constants are A = 4.42349, B = 1291.212, and C = -100.017.[5][6]

Experimental Protocols
Accurate determination of thermodynamic properties relies on precise experimental

methodologies. This section details the protocols for measuring key thermodynamic

parameters of alcohols like 2-Pentanol.

Determination of Enthalpy of Combustion by
Calorimetry
The enthalpy of combustion is determined using a bomb calorimeter.

Principle: A known mass of the substance is completely combusted in a constant-volume

container (the "bomb") filled with excess oxygen under pressure. The heat released by the

combustion reaction is absorbed by the surrounding water bath, and the temperature change of

the water is measured.

Apparatus:
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Bomb calorimeter

Oxygen cylinder with pressure regulator

Crucible

Ignition wire

High-precision thermometer or temperature probe

Analytical balance

Procedure:

A pellet of a known mass of 2-Pentanol is placed in the crucible inside the bomb.

The ignition wire is connected to the electrodes, with a portion of it in contact with the

sample.

The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

The bomb is submerged in a known mass of water in the calorimeter.

The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through the ignition wire.

The temperature of the water is recorded at regular intervals until it reaches a maximum and

then starts to cool.

The heat capacity of the calorimeter is determined by combusting a substance with a known

enthalpy of combustion (e.g., benzoic acid).

The enthalpy of combustion of 2-Pentanol is calculated from the temperature rise, the mass

of the sample, and the heat capacity of the calorimeter.

Determination of Heat Capacity by Calorimetry
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The heat capacity of liquid 2-Pentanol can be determined using a differential scanning

calorimeter (DSC) or a traditional calorimeter.

Principle: A known quantity of heat is supplied to a known mass of the substance, and the

resulting temperature change is measured.

Apparatus:

Differential Scanning Calorimeter (DSC) or an insulated calorimeter

Heater with a known power output

High-precision thermometer or temperature probe

Analytical balance

Stirrer

Procedure (using a traditional calorimeter):

A known mass of 2-Pentanol is placed in the insulated calorimeter.

The initial temperature of the liquid is recorded.

The heater is submerged in the liquid and a known amount of electrical energy (Power x

time) is supplied.

The liquid is stirred continuously to ensure uniform temperature distribution.

The final temperature of the liquid is recorded once it has stabilized.

The heat capacity is calculated using the formula: C = q / (m * ΔT), where q is the heat

supplied, m is the mass of the liquid, and ΔT is the change in temperature.

Determination of Vapor Pressure
The vapor pressure of 2-Pentanol can be measured using a static or dynamic method. A

common static method involves using an isoteniscope.
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Principle: The liquid is placed in a sealed container, and the pressure of the vapor in equilibrium

with the liquid is measured at a specific temperature.

Apparatus:

Isoteniscope or a similar vapor pressure apparatus

Constant temperature bath

Pressure sensor or manometer

Vacuum pump

Procedure:

The 2-Pentanol sample is placed in the bulb of the isoteniscope.

The apparatus is connected to a vacuum pump to remove the air.

The bulb is immersed in a constant temperature bath.

The system is allowed to reach thermal and phase equilibrium.

The vapor pressure of the sample at that temperature is measured using the pressure

sensor.

The procedure is repeated at different temperatures to obtain the vapor pressure curve.

Visualizations
The following diagrams illustrate the experimental workflow for determining the enthalpy of

combustion and the conceptual relationship between key thermodynamic properties.
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Caption: Workflow for determining the enthalpy of combustion of 2-Pentanol.
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Caption: Interrelationships between key thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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